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Compound of Interest

Compound Name: GSK369796 Dihydrochloride

Cat. No.: B607840

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the preparation, storage, and handling of stock
solutions of GSK369796 Dihydrochloride, a potent antimalarial agent and hERG potassium
ion channel inhibitor.

Chemical and Physical Properties

GSK369796 Dihydrochloride, also known as N-tert-butylisoquine, is a synthetic 4-
aminoquinoline derivative.[1] Accurate preparation of stock solutions requires precise
knowledge of its chemical and physical properties, summarized in the table below.
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Property Value Reference(s)
Molecular Formula C20H24CI3Ns3O [2][3]
Molecular Weight 428.78 g/mol [3114]
Appearance Solid powder [5]

Purity >98% (lot-dependent) [5]

Solubility (DMSO)

> 86 mg/mL (= 200.56 mM)

[6]

Solubility (Water)

= 40 mg/mL (with potential

limitations)

[6]7]

Storage (Solid)

Short-term (days to weeks): 0-
4°C; Long-term (months to
years): -20°C. Keep dry and
dark.

[5]

Stock Solution Storage

In DMSO: 1 year at -80°C, 1
month at -20°C. In Water: Not
recommended for storage

more than one day.

[4][6]

Experimental Protocols

2.1. Preparation of a 10 mM DMSO Stock Solution

This protocol outlines the preparation of a 10 mM stock solution of GSK369796
Dihydrochloride in Dimethyl Sulfoxide (DMSO).

Materials:

Calibrated analytical balance

GSK369796 Dihydrochloride powder

Anhydrous/molecular sieve-dried DMSO

Sterile, conical-bottom polypropylene or glass vial
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o Calibrated micropipettes

e \ortex mixer

o (Optional) Sonicator water bath

Procedure:

o Equilibrate: Allow the vial of GSK369796 Dihydrochloride to come to room temperature
before opening to prevent condensation.

» Weighing: Tare the sterile vial on the analytical balance. Carefully weigh the desired amount
of GSK369796 Dihydrochloride powder into the vial. For example, to prepare 1 mL of a 10
mM stock solution, weigh out 4.288 mg of the compound (Molecular Weight = 428.78 g/mol

).

e Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to the vial. For the
example above, add 1 mL of DMSO.

» Dissolution: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.
If necessary, gentle warming in a water bath (not exceeding 37°C) or brief sonication can be
used to aid dissolution.[3] Visually inspect the solution to ensure no particulates are present.

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for
long-term storage (up to 1 year).[6]

2.2. Preparation of an Aqueous Stock Solution (for immediate use)

Due to the limited stability of GSK369796 Dihydrochloride in agueous solutions, it is
recommended to prepare these solutions fresh for each experiment and not to store them for
more than one day.[4]

Materials:

e GSK369796 Dihydrochloride powder

o Sterile, deionized, or distilled water
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Sterile, conical-bottom polypropylene or glass vial

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

0.22 um sterile syringe filter
Procedure:

o Equilibrate and Weigh: Follow steps 1 and 2 from the DMSO protocol to weigh the desired
amount of the compound.

e Solvent Addition: Add the calculated volume of sterile water to the vial.

» Dissolution: Cap the vial and vortex thoroughly. As with DMSO, gentle warming or sonication
may be required to achieve complete dissolution.

» Sterilization: For cell-based assays, it is crucial to sterilize the aqueous solution. Pass the
solution through a 0.22 um sterile syringe filter into a new sterile tube.[3]

o Use: Use the freshly prepared aqueous solution immediately. Discard any unused portion.

Signaling Pathways and Mechanism of Action

3.1. Antimalarial Mechanism of Action

GSK369796 is a 4-aminoquinoline antimalarial compound. Its mechanism of action is believed
to be similar to that of chloroquine.[2] The parasite, during its intraerythrocytic stage, digests
host hemoglobin in its acidic food vacuole, releasing toxic free heme. The parasite normally
detoxifies this heme by polymerizing it into hemozoin. GSK369796 is thought to accumulate in
the food vacuole and inhibit this heme polymerization process, leading to a buildup of toxic
heme and subsequent parasite death.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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